Cas no 868215-09-2 (N-(3,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide
• CAS No: 868215-09-2
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 6011074
• PubChem ID: 2148170
• Update Time: 2025-05-19

N-(3,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide
• F1800-0018
• N-(3,5-dimethylphenyl)-2-(3,5-dioxothiomorpholino)acetamide
• SR-01000015150
• 868215-09-2
• AKOS024609435
• SR-01000015150-1

• Inchi： 1S/C14H16N2O3S/c1-9-3-10(2)5-11(4-9)15-12(17)6-16-13(18)7-20-8-14(16)19/h3-5H,6-8H2,1-2H3,(H,15,17)
• InChI Key： YLBZUFMHGBKWPS-UHFFFAOYSA-N
• SMILES： S1CC(N(C(C1)=O)CC(NC1C=C(C)C=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 292.08816355g/mol
• Monoisotopic Mass: 292.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide

Recent Advances in the Study of N-(3,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide (CAS: 868215-09-2)

In recent years, the compound N-(3,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide (CAS: 868215-09-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiomorpholine dione scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic pathways and protein-protein interactions. The following sections provide an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of N-(3,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. These methodological advancements are crucial for the large-scale production of the compound, which is essential for further preclinical and clinical evaluations.

From a biological perspective, N-(3,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide has demonstrated notable activity as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. Recent in vitro and in vivo studies have shown that the compound effectively targets specific kinases and proteases, leading to reduced inflammation and tumor growth in animal models. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies.

In addition to its enzymatic inhibition properties, the compound has also been investigated for its role in modulating protein-protein interactions. Structural studies using X-ray crystallography and NMR spectroscopy have revealed that N-(3,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide binds to specific protein domains, disrupting interactions that are critical for disease progression. This dual mechanism of action—enzyme inhibition and protein interaction modulation—positions the compound as a versatile candidate for multi-target drug development.

Despite these promising results, challenges remain in the clinical translation of N-(3,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and pharmacodynamic studies. Recent efforts have focused on structural modifications to enhance the compound's drug-like properties while retaining its biological activity. These modifications include the introduction of solubilizing groups and the optimization of the thiomorpholine dione core.

In conclusion, N-(3,5-dimethylphenyl)-2-(3,5-dioxothiomorpholin-4-yl)acetamide (CAS: 868215-09-2) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and multifaceted biological activity make it a valuable subject of ongoing research. Future studies should aim to elucidate its mechanisms of action in greater detail and explore its potential in combination therapies. With continued investigation, this compound may pave the way for innovative treatments in oncology, inflammation, and other disease areas.